N-[1-({[2-(1-cyclohexen-1-yl)ethyl]amino}carbonyl)-2-(2-furyl)vinyl]benzamide

• Molecular Formula: C22H24N2O3
• Molecular Weight: 364.4 g/mol
• IUPAC Name: N-[(Z)-3-[2-(cyclohexen-1-yl)ethylamino]-1-(furan-2-yl)-3-oxoprop-1-en-2-yl]benzamide
• InChI: InChI=1S/C22H24N2O3/c25-21(18-10-5-2-6-11-18)24-20(16-19-12-7-15-27-19)22(26)23-14-13-17-8-3-1-4-9-17/h2,5-8,10-12,15-16H,1,3-4,9,13-14H2,(H,23,26)(H,24,25)/b20-16-
• InChI Key: ODTHWZVDOPDEMI-SILNSSARSA-N
• Isomeric SMILES: C1CCC(=CC1)CCNC(=O)/C(=C/C2=CC=CO2)/NC(=O)C3=CC=CC=C3
• SMILES: C1CCC(=CC1)CCNC(=O)C(=CC2=CC=CO2)NC(=O)C3=CC=CC=C3

Description

N-[1-({[2-(1-cyclohexen-1-yl)ethyl]amino}carbonyl)-2-(2-furyl)vinyl]benzamide, also known as CX546, is a potent and selective modulator of AMPA receptors. AMPA receptors are ionotropic glutamate receptors that play a crucial role in synaptic plasticity, learning, and memory. CX546 has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

N-[1-({[2-(1-cyclohexen-1-yl)ethyl]amino}carbonyl)-2-(2-furyl)vinyl]benzamide acts as a positive allosteric modulator of AMPA receptors, meaning it enhances the activity of the receptor in response to glutamate. It binds to a specific site on the receptor, known as the modulatory site, and increases the affinity of the receptor for glutamate. This leads to an increase in the amplitude and duration of the excitatory postsynaptic currents (EPSCs), which enhances synaptic transmission and plasticity.
Biochemical and Physiological Effects:
N-[1-({[2-(1-cyclohexen-1-yl)ethyl]amino}carbonyl)-2-(2-furyl)vinyl]benzamide has been shown to enhance LTP, a form of synaptic plasticity that is thought to underlie learning and memory processes. It also improves memory consolidation and retrieval in animal models. N-[1-({[2-(1-cyclohexen-1-yl)ethyl]amino}carbonyl)-2-(2-furyl)vinyl]benzamide has been shown to increase the number of AMPA receptors on the cell surface, which enhances synaptic transmission and plasticity. It has also been shown to increase the release of acetylcholine in the hippocampus, which may contribute to its cognitive-enhancing effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[1-({[2-(1-cyclohexen-1-yl)ethyl]amino}carbonyl)-2-(2-furyl)vinyl]benzamide is its potency and selectivity for AMPA receptors. It has been extensively studied in animal models and has been shown to enhance LTP and improve memory consolidation and retrieval. However, one limitation of N-[1-({[2-(1-cyclohexen-1-yl)ethyl]amino}carbonyl)-2-(2-furyl)vinyl]benzamide is its short half-life, which requires frequent dosing in animal studies. It also has poor solubility in water, which can make it difficult to administer.

Future Directions

There are several future directions for research on N-[1-({[2-(1-cyclohexen-1-yl)ethyl]amino}carbonyl)-2-(2-furyl)vinyl]benzamide. One area of interest is its potential therapeutic applications in neurological and psychiatric disorders. N-[1-({[2-(1-cyclohexen-1-yl)ethyl]amino}carbonyl)-2-(2-furyl)vinyl]benzamide has shown promise in animal models of Alzheimer's disease, schizophrenia, and depression, and further studies are needed to evaluate its efficacy in humans. Another area of interest is the development of more potent and selective modulators of AMPA receptors, which could have even greater therapeutic potential. Finally, the role of AMPA receptors in other physiological processes, such as pain and addiction, is an area of active research that could benefit from the use of N-[1-({[2-(1-cyclohexen-1-yl)ethyl]amino}carbonyl)-2-(2-furyl)vinyl]benzamide and other AMPA receptor modulators.

Synthesis Methods

N-[1-({[2-(1-cyclohexen-1-yl)ethyl]amino}carbonyl)-2-(2-furyl)vinyl]benzamide can be synthesized by reacting N-benzyl-2-(2-furyl)vinylamine with 1-cyclohexene-1-carbonyl chloride, followed by reaction with ethylenediamine and benzoyl chloride. The final product is obtained after purification by column chromatography.

Scientific Research Applications

N-[1-({[2-(1-cyclohexen-1-yl)ethyl]amino}carbonyl)-2-(2-furyl)vinyl]benzamide has been widely used in scientific research to study the role of AMPA receptors in synaptic plasticity and learning and memory processes. It has been shown to enhance long-term potentiation (LTP) and improve memory consolidation in animal models. N-[1-({[2-(1-cyclohexen-1-yl)ethyl]amino}carbonyl)-2-(2-furyl)vinyl]benzamide has also been studied for its potential therapeutic applications in various neurological and psychiatric disorders, including Alzheimer's disease, schizophrenia, and depression.